5-(3,4-Dimethoxyphenyl)-2-methyl-3-furoic acid

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-2-methylfuran-3-carboxylic acid
• InChI: InChI=1S/C14H14O5/c1-8-10(14(15)16)7-12(19-8)9-4-5-11(17-2)13(6-9)18-3/h4-7H,1-3H3,(H,15,16)
• InChI Key: YTSJMYAIZUSBCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC(=C(C=C2)OC)OC)C(=O)O
• Molecular Formula: C14H14O5
• Molecular Weight: 262.26 g/mol
• CAS No.: 696627-31-3

Description

“5-(3,4-Dimethoxyphenyl)-2-methyl-3-furoic acid” seems to be a complex organic compound. It likely contains a furoic acid group (a furan ring attached to a carboxylic acid), a dimethoxyphenyl group (a phenyl ring with two methoxy groups), and a methyl group.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be complex due to the presence of multiple functional groups. For instance, a similar compound, “5-(3,4-DIMETHOXYPHENYL)PENTANOIC ACID”, has a molecular weight of 238.286.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would likely depend on the specific conditions and reagents used. For instance, protodeboronation of alkyl boronic esters is a reaction that could potentially be relevant.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would likely depend on its specific structure. For instance, a similar compound, “3,5-DIMETHOXYPHENYLACETIC ACID”, has a melting point of 102-103 °C and a boiling point of 293.08°C.

Scientific Research Applications

Synthesis and Biological Activity

4-(3,4-Dimethoxyphenyl)-2-methylthiazole-5-carboxylic acid derivatives, synthesized from a compound related to 5-(3,4-Dimethoxyphenyl)-2-methyl-3-furoic acid, exhibited fungicidal and insecticidal activities, showcasing the potential of similar compounds in agricultural applications (Liu, Li, & Li, 2004).

Antimicrobial and Anti-Proliferative Properties

Compounds derived from 5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione showed broad-spectrum antibacterial activities and potent anti-proliferative activities against several cancer cell lines, highlighting the medical and pharmaceutical significance of these compounds (Al-Wahaibi et al., 2021).

Catalysis and Organic Synthesis

The study of electron and proton transfer reactions induced by carboxylation in molecules like this compound provided insights into the stability of the furan ring, crucial for advancements in organic synthesis and catalysis (Zawadzki, Luxford, & Kočišek, 2020).

Safety and Hazards

The safety and hazards associated with “5-(3,4-Dimethoxyphenyl)-2-methyl-3-furoic acid” would likely depend on its specific properties. For instance, a similar compound, “4-(3,4-Dimethoxyphenyl)butyric acid”, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that similar compounds, such as 3-(3,4-dimethoxyphenyl)propanoic acid, interact with the aromatic-amino-acid aminotransferase .

Mode of Action

It is likely that it interacts with its target protein to modulate its function, leading to downstream effects .

Biochemical Pathways

Similar compounds are known to stimulate γ globin gene expression and erythropoiesis .

Pharmacokinetics

Similar compounds are known to have oral bioavailability .

Result of Action

Similar compounds are known to stimulate γ globin gene expression and erythropoiesis, which could be used for the β hemoglobinopathies and other anemias .

Action Environment

It is known that factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .